Cas no 1797717-81-7 (4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone)
4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone
-
- Inchi: 1S/C16H21N7O2/c24-16(21-6-8-25-9-7-21)13-2-1-5-22(10-13)14-3-4-15(20-19-14)23-12-17-11-18-23/h3-4,11-13H,1-2,5-10H2
- InChI Key: MQOYYGYZFSETOM-UHFFFAOYSA-N
- SMILES: C(N1CCOCC1)(C1CCCN(C2=NN=C(N3C=NC=N3)C=C2)C1)=O
Experimental Properties
- Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 683.9±65.0 °C(Predicted)
- pka: 3.11±0.12(Predicted)
4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6456-1602-2μmol |
4-{1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}morpholine |
1797717-81-7 | 90%+ | 2μl |
$85.5 | 2023-04-25 | |
| Life Chemicals | F6456-1602-5μmol |
4-{1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}morpholine |
1797717-81-7 | 90%+ | 5μl |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6456-1602-10μmol |
4-{1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}morpholine |
1797717-81-7 | 90%+ | 10μl |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6456-1602-20μmol |
4-{1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}morpholine |
1797717-81-7 | 90%+ | 20μl |
$118.5 | 2023-04-25 | |
| Life Chemicals | F6456-1602-1mg |
4-{1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}morpholine |
1797717-81-7 | 90%+ | 1mg |
$81.0 | 2023-04-25 | |
| Life Chemicals | F6456-1602-2mg |
4-{1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}morpholine |
1797717-81-7 | 90%+ | 2mg |
$88.5 | 2023-04-25 | |
| Life Chemicals | F6456-1602-3mg |
4-{1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}morpholine |
1797717-81-7 | 90%+ | 3mg |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6456-1602-4mg |
4-{1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}morpholine |
1797717-81-7 | 90%+ | 4mg |
$99.0 | 2023-04-25 | |
| Life Chemicals | F6456-1602-5mg |
4-{1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}morpholine |
1797717-81-7 | 90%+ | 5mg |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6456-1602-10mg |
4-{1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}morpholine |
1797717-81-7 | 90%+ | 10mg |
$118.5 | 2023-04-25 |
4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone
Exploring the Potential of 4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone (CAS No. 1797717-81-7) in Modern Pharmaceutical Research
The compound 4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone (CAS No. 1797717-81-7) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This molecule combines a morpholine moiety with a triazole-substituted pyridazine ring, creating a versatile scaffold that may interact with various biological targets. Researchers are particularly interested in its role as a potential modulator of enzyme activity or receptor binding, given the prevalence of heterocyclic compounds in drug discovery.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advances in precision medicine and targeted therapies. The structural complexity of 4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone positions it as a candidate for addressing unmet medical needs, particularly in areas such as oncology and immunology. Its piperidine core and morpholine appendage are frequently observed in FDA-approved drugs, underscoring their pharmacological relevance.
One of the most searched questions in the field of medicinal chemistry is: "How do heterocyclic compounds like triazoles and pyridazines contribute to drug efficacy?" This compound provides a compelling case study. The 1,2,4-triazole ring is known for its hydrogen-bonding capabilities, which can enhance binding affinity to biological targets. Meanwhile, the pyridazine moiety offers metabolic stability, a critical factor in drug development. These attributes make CAS No. 1797717-81-7 a subject of ongoing structure-activity relationship (SAR) studies.
From a synthetic chemistry perspective, the preparation of 4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone involves multi-step organic transformations, including amide coupling and nucleophilic substitution reactions. Researchers are optimizing these protocols to improve yield and purity, as highlighted in recent publications. The compound’s CAS number (1797717-81-7) serves as a unique identifier in chemical databases, facilitating collaboration and data sharing across institutions.
Another hot topic in the scientific community is the application of artificial intelligence (AI) in drug discovery. Computational models are being employed to predict the bioavailability and toxicity profiles of compounds like 4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone, accelerating the identification of promising candidates. These efforts align with the growing interest in green chemistry and sustainable synthesis methods, which minimize environmental impact.
In summary, 4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone (CAS No. 1797717-81-7) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential therapeutic applications make it a valuable subject for further research. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in the years to come.
1797717-81-7 (4-Morpholinyl[1-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-3-piperidinyl]methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)